4-[(4-chlorobenzyl)oxy]-N-(4-isopropylphenyl)-3-methoxybenzamide

• IUPAC Name: 4-[(4-chlorophenyl)methoxy]-3-methoxy-N-(4-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C24H24ClNO3/c1-16(2)18-6-11-21(12-7-18)26-24(27)19-8-13-22(23(14-19)28-3)29-15-17-4-9-20(25)10-5-17/h4-14,16H,15H2,1-3H3,(H,26,27)
• InChI Key: FVSJSSBUTUINMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OCC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C24H24ClNO3
• Molecular Weight: 409.9 g/mol

Description

4-[(4-chlorobenzyl)oxy]-N-(4-isopropylphenyl)-3-methoxybenzamide, also known as CIBO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(4-chlorobenzyl)oxy]-N-(4-isopropylphenyl)-3-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to bind to specific receptors in the body, such as the serotonin 5-HT1A receptor, which is involved in the regulation of pain and mood.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. In one study, this compound was found to reduce inflammation and pain in a rat model of arthritis. This compound has also been shown to have anxiolytic effects, reducing anxiety in animal models. In addition, this compound has been shown to have antitumor effects, inhibiting the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-chlorobenzyl)oxy]-N-(4-isopropylphenyl)-3-methoxybenzamide in lab experiments is its relatively simple synthesis method, which makes it easy to obtain in large quantities. This compound is also stable under a wide range of conditions, making it suitable for use in various experimental settings. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for the study of 4-[(4-chlorobenzyl)oxy]-N-(4-isopropylphenyl)-3-methoxybenzamide. One direction is the development of new drugs based on the structure of this compound for the treatment of pain, inflammation, and other conditions. Another direction is the investigation of the molecular targets of this compound and the development of new drugs targeting these targets. In addition, the use of this compound as a building block for the synthesis of new materials with unique properties is an area of active research.

Scientific Research Applications

4-[(4-chlorobenzyl)oxy]-N-(4-isopropylphenyl)-3-methoxybenzamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been found to have anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation. In drug discovery, this compound has been used as a lead compound for the development of new drugs targeting specific molecular targets. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties.